Cas no 2229662-24-0 (4-3-(pentafluoroethyl)phenylbut-3-en-2-one)
4-3-(pentafluoroethyl)phenylbut-3-en-2-one Chemical and Physical Properties
Names and Identifiers
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- 4-3-(pentafluoroethyl)phenylbut-3-en-2-one
- EN300-1972668
- 4-[3-(pentafluoroethyl)phenyl]but-3-en-2-one
- 2229662-24-0
-
- Inchi: 1S/C12H9F5O/c1-8(18)5-6-9-3-2-4-10(7-9)11(13,14)12(15,16)17/h2-7H,1H3/b6-5+
- InChI Key: UTKRMZRWKNPKIQ-AATRIKPKSA-N
- SMILES: FC(C(F)(F)F)(C1C=CC=C(/C=C/C(C)=O)C=1)F
Computed Properties
- Exact Mass: 264.05735572g/mol
- Monoisotopic Mass: 264.05735572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
4-3-(pentafluoroethyl)phenylbut-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1972668-1g |
4-[3-(pentafluoroethyl)phenyl]but-3-en-2-one |
2229662-24-0 | 1g |
$1214.0 | 2023-09-16 | ||
| Enamine | EN300-1972668-5g |
4-[3-(pentafluoroethyl)phenyl]but-3-en-2-one |
2229662-24-0 | 5g |
$3520.0 | 2023-09-16 | ||
| Enamine | EN300-1972668-10g |
4-[3-(pentafluoroethyl)phenyl]but-3-en-2-one |
2229662-24-0 | 10g |
$5221.0 | 2023-09-16 | ||
| Enamine | EN300-1972668-0.05g |
4-[3-(pentafluoroethyl)phenyl]but-3-en-2-one |
2229662-24-0 | 0.05g |
$1020.0 | 2023-09-16 | ||
| Enamine | EN300-1972668-0.1g |
4-[3-(pentafluoroethyl)phenyl]but-3-en-2-one |
2229662-24-0 | 0.1g |
$1068.0 | 2023-09-16 | ||
| Enamine | EN300-1972668-0.25g |
4-[3-(pentafluoroethyl)phenyl]but-3-en-2-one |
2229662-24-0 | 0.25g |
$1117.0 | 2023-09-16 | ||
| Enamine | EN300-1972668-0.5g |
4-[3-(pentafluoroethyl)phenyl]but-3-en-2-one |
2229662-24-0 | 0.5g |
$1165.0 | 2023-09-16 | ||
| Enamine | EN300-1972668-1.0g |
4-[3-(pentafluoroethyl)phenyl]but-3-en-2-one |
2229662-24-0 | 1g |
$1214.0 | 2023-05-23 | ||
| Enamine | EN300-1972668-2.5g |
4-[3-(pentafluoroethyl)phenyl]but-3-en-2-one |
2229662-24-0 | 2.5g |
$2379.0 | 2023-09-16 | ||
| Enamine | EN300-1972668-5.0g |
4-[3-(pentafluoroethyl)phenyl]but-3-en-2-one |
2229662-24-0 | 5g |
$3520.0 | 2023-05-23 |
4-3-(pentafluoroethyl)phenylbut-3-en-2-one Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 4-3-(pentafluoroethyl)phenylbut-3-en-2-one
Comprehensive Overview of 4-3-(pentafluoroethyl)phenylbut-3-en-2-one (CAS No. 2229662-24-0)
4-3-(pentafluoroethyl)phenylbut-3-en-2-one (CAS No. 2229662-24-0) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and advanced materials. The compound's structure, featuring a pentafluoroethyl group attached to a phenyl ring, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery and material science, driven by the growing demand for fluorinated compounds in high-performance applications.
The pentafluoroethyl moiety in 4-3-(pentafluoroethyl)phenylbut-3-en-2-one (CAS No. 2229662-24-0) is particularly noteworthy. Fluorinated compounds are known for their enhanced stability, lipophilicity, and bioavailability, which are critical factors in pharmaceutical development. This compound's ability to act as a building block for more complex molecules has made it a subject of interest in medicinal chemistry, where it is being investigated for its potential to improve drug efficacy and reduce metabolic degradation. Additionally, its applications in agrochemicals highlight its role in developing next-generation crop protection agents with improved environmental profiles.
In the context of current trends, the demand for fluorinated compounds like 4-3-(pentafluoroethyl)phenylbut-3-en-2-one (CAS No. 2229662-24-0) is rising due to their versatility in addressing challenges in drug delivery and material science. For instance, the compound's potential use in pro-drug design and targeted therapy aligns with the broader industry shift toward personalized medicine. Moreover, its relevance in green chemistry initiatives underscores its appeal as a sustainable alternative to traditional synthetic intermediates.
From a synthetic perspective, the preparation of 4-3-(pentafluoroethyl)phenylbut-3-en-2-one (CAS No. 2229662-24-0) involves sophisticated methodologies, including cross-coupling reactions and fluorination techniques. These processes are often optimized for scalability and efficiency, reflecting the compound's industrial significance. Researchers are also exploring its derivatives for novel applications, such as organic electronics and liquid crystals, where fluorinated compounds are prized for their thermal and chemical stability.
The safety and regulatory aspects of 4-3-(pentafluoroethyl)phenylbut-3-en-2-one (CAS No. 2229662-24-0) are equally important. While the compound is not classified as hazardous, proper handling and storage are essential to ensure its stability and prevent degradation. Regulatory compliance, particularly in pharmaceuticals and agrochemicals, requires thorough characterization and documentation, which further emphasizes the need for high-purity synthesis and analytical validation.
In summary, 4-3-(pentafluoroethyl)phenylbut-3-en-2-one (CAS No. 2229662-24-0) represents a promising fluorinated intermediate with broad applicability across multiple industries. Its unique structural features and compatibility with modern synthetic techniques make it a valuable asset in drug discovery, material science, and sustainable chemistry. As research continues to uncover new uses for this compound, its role in advancing scientific and industrial innovation is expected to grow significantly.
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